Cas no 2309455-52-3 (Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride)

• Product Name: Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride
• CAS No: 2309455-52-3
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 6143846
• PubChem ID: 138991359
• Update Time: 2025-06-26

Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride
• AT20976
• 2309455-52-3
• EN300-6766982
• methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate hydrochloride
• METHYL 3-(3-CHLOROPHENYL)PYRROLIDINE-3-CARBOXYLATE HCL

• Inchi： 1S/C12H14ClNO2.ClH/c1-16-11(15)12(5-6-14-8-12)9-3-2-4-10(13)7-9;/h2-4,7,14H,5-6,8H2,1H3;1H
• InChI Key： ODQQSGGIAVXABM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C(=O)OC)CNCC1.Cl

Computed Properties

• Exact Mass: 275.0479841g/mol
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride

Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride (CAS No. 2309455-52-3): An Overview

Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride (CAS No. 2309455-52-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride.

The molecular formula of Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride is C12H14ClNO2·HCl, and its molecular weight is approximately 278.16 g/mol. The compound features a pyrrolidine ring substituted with a 3-chlorophenyl group and a methyl ester moiety, which imparts specific chemical and biological properties. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

In terms of physical properties, Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride is a white crystalline solid with a melting point ranging from 160 to 162°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in both laboratory research and industrial processes.

The synthesis of Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride involves several well-documented methods. One common approach involves the reaction of 3-chlorobenzaldehyde with pyrrolidine to form the corresponding imine, followed by reduction to the amine and subsequent esterification with methyl chloroformate. The final step involves the formation of the hydrochloride salt through treatment with hydrogen chloride gas or hydrochloric acid solution. This multi-step process ensures high yields and purity of the final product.

Recent research has focused on the biological activities of Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride. Studies have shown that this compound exhibits potent activity against various enzymes and receptors, making it a promising lead compound for drug discovery. For instance, it has been reported to inhibit specific isoforms of phosphodiesterases (PDEs), which are key enzymes involved in the regulation of cyclic nucleotides such as cAMP and cGMP. This inhibition can lead to therapeutic effects in conditions such as cardiovascular diseases and neurological disorders.

Additionally, Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride has demonstrated potential as an antagonist for certain G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. By modulating these receptors, this compound could be developed into drugs for treating conditions such as pain, inflammation, and metabolic disorders.

In preclinical studies, Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride has shown favorable pharmacokinetic properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, suggesting its potential for further development as an oral medication. However, more extensive studies are needed to fully understand its safety profile and efficacy in humans.

The potential therapeutic applications of Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride have also been explored in combination with other drugs. For example, it has been tested in combination with selective serotonin reuptake inhibitors (SSRIs) for the treatment of depression and anxiety disorders. Preliminary results indicate that this combination may enhance the therapeutic effects while reducing side effects compared to monotherapy.

In conclusion, Methyl 3-(3-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride (CAS No. 2309455-52-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in the discovery of novel drugs for various medical conditions.